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Compound of Interest

Compound Name: ML367

Cat. No.: B609157 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of ML367, a potent inhibitor of the ATPase family

AAA domain-containing protein 5 (ATAD5). Adherence to these procedures is critical to protect

laboratory personnel and the environment.

Key Safety and Disposal Information for ML367
The following table summarizes the critical quantitative data and hazard information for ML367,

compiled from its Safety Data Sheet (SDS).
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Parameter Value/Instruction Citation

CAS Number 381168-77-0 [1]

Molecular Formula C19H12F2N4 [1]

Molecular Weight 334.32 g/mol [1]

Acute Toxicity
Oral (Category 4), Harmful if

swallowed.
[1]

Environmental Hazard

Very toxic to aquatic life with

long lasting effects (Category

1).

[1]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Spill Containment

Absorb solutions with finely-

powdered liquid-binding

material (e.g., diatomite,

universal binders).

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Experimental Protocol for ML367 Waste Disposal
While specific experimental protocols for the disposal of every chemical are not always

available, the following represents a standard operating procedure for the disposal of ML367
based on its known hazards and general laboratory best practices.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side-shields, protective gloves

(chemically resistant), and a lab coat.[1]

2. Waste Segregation:

Dedicate a specific, clearly labeled, and sealed container for ML367 waste.
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Do not mix ML367 waste with incompatible materials such as strong acids, bases, or strong

oxidizing/reducing agents.[1]

3. Handling and Collection:

Solid Waste: Collect solid ML367 powder and any contaminated consumables (e.g.,

weighing paper, pipette tips) in a designated, sealed container.

Liquid Waste: Collect solutions containing ML367 in a separate, sealed, and chemically

compatible waste container. Avoid drain disposal due to its high aquatic toxicity.[1]

Contaminated Labware: The first rinse of any glassware or labware that has come into

contact with ML367 should be collected as hazardous waste.[2] Subsequent rinses with a

suitable solvent (e.g., alcohol) can then be performed, with the rinseate also collected as

hazardous waste.[1]

4. Spill Management:

In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[1]

Absorb the spill using a non-reactive absorbent material like diatomite or a universal binder.

[1]

Collect the contaminated absorbent material into a sealed container for hazardous waste.

Decontaminate the surface by scrubbing with alcohol.[1]

5. Final Disposal:

All containers of ML367 waste must be clearly labeled as "Hazardous Waste" and include

the full chemical name "ML367".

Arrange for pickup and disposal by an approved and licensed hazardous waste disposal

company.[1] It is crucial to follow all local, state, and federal regulations for hazardous waste

disposal.
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Disposal Workflow Diagram
The following diagram illustrates the step-by-step process for the safe disposal of ML367 waste

in a laboratory setting.
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Caption: Step-by-step workflow for the proper disposal of ML367.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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